Cas no 2172496-48-7 (1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172496-48-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5870370
• PubChem ID: 165507191
• Update Time: 2025-05-30

1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• EN300-1300931
• 2172496-48-7

• Inchi： 1S/C11H18N2O/c1-8-10(6-14)9(2)13(12-8)7-11(3,4)5/h6H,7H2,1-5H3
• InChI Key： OOGBLHJEBJKHAE-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1C)CC(C)(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

Comprehensive Guide to 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172496-48-7)

1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172496-48-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole-carbaldehyde structure, serves as a versatile intermediate in the synthesis of various high-value chemicals. Its molecular formula is C₁₂H₂₀N₂O, and it features a 2,2-dimethylpropyl (neopentyl) group attached to the pyrazole ring, which enhances its stability and reactivity in synthetic applications.

The growing interest in 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are pivotal in designing pharmaceuticals targeting inflammation, cancer, and infectious diseases. The carbaldehyde functional group in this compound allows for further derivatization, making it a valuable precursor in combinatorial chemistry and high-throughput screening.

In the agrochemical sector, 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is explored for its utility in developing novel pesticides and herbicides. The pyrazole core is known for its bioactivity, and modifications to its structure can lead to compounds with enhanced efficacy and reduced environmental impact. This aligns with the current industry trend toward sustainable and eco-friendly agrochemicals, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's neopentyl group offers steric hindrance, which can be leveraged to control reaction selectivity. This property is particularly useful in asymmetric synthesis, where precise control over molecular geometry is critical. The demand for such intermediates is rising, as evidenced by the increasing number of patent filings and research publications related to pyrazole derivatives.

The market for 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is expanding, with key players in the pharmaceutical and agrochemical industries investing in its production. Analysts attribute this growth to the compound's versatility and the broader trend of outsourcing specialized chemical synthesis to contract research organizations (CROs). This trend is often highlighted in industry reports and is a common search query among business stakeholders.

Quality control and regulatory compliance are critical when working with 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde. Reputable suppliers provide certificates of analysis (CoA) and ensure adherence to Good Manufacturing Practices (GMP). These aspects are frequently searched by procurement specialists and quality assurance professionals, underscoring the importance of transparency in the supply chain.

In summary, 1-(2,2-dimethylpropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172496-48-7) is a compound of high industrial relevance, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features, combined with the growing demand for heterocyclic intermediates, position it as a key player in modern synthetic chemistry. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in the chemical sciences.